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Compound of Interest

Compound Name: Tris(2-methoxyethyl)borate

Cat. No.: B079444

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(2-methoxyethyl)borate is a versatile reagent in organic synthesis, notably utilized as a
Lewis acid catalyst and a precursor in the formation of borate esters. A significant application
lies in the synthesis of modified nucleosides, which are crucial building blocks for therapeutic
oligonucleotides. Specifically, it is employed in the kilo-scale synthesis of 2'-O-(2-
methoxyethyl)-pyrimidines, key components in second-generation antisense oligonucleotides.
[1] This document provides detailed protocols and application notes for the use of Tris(2-
methoxyethyl)borate in the ring-opening of an anhydrouridine derivative, a critical step in the
production of these valuable pharmaceutical intermediates.

Core Application: Synthesis of 2'-O-(2-
methoxyethyl)-5-methyluridine

The primary application highlighted is the use of Tris(2-methoxyethyl)borate as a reagent in
the ring-opening of O-2,2'-anhydro-5-methyluridine to produce 2'-O-(2-methoxyethyl)-5-
methyluridine. This reaction is a key step in the large-scale synthesis of modified pyrimidine
nucleosides.[1] The process has been optimized for kilo-scale production, indicating its
robustness and industrial relevance.[1]

Logical Workflow for the Synthesis
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The overall synthetic process involves a Lewis acid-catalyzed ring-opening of the anhydro-
nucleoside, followed by purification. The resulting 2'-O-(2-methoxyethyl)-5-methyluridine can
then be further modified for incorporation into oligonucleotide chains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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